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Compound of Interest

Compound Name: Hept-6-yn-3-ol

CAS No.: 284673-59-2

Cat. No.: B2552821 Get Quote

This guide provides an in-depth overview of hept-6-yn-3-ol, a valuable chemical intermediate

in organic synthesis. It is intended for researchers, scientists, and professionals in drug

development and other fields of chemical research. This document will cover the essential

identification, safety, and handling information required for the safe and effective use of this

compound in a laboratory setting.

Chemical Identification and Properties
Hept-6-yn-3-ol is an organic molecule containing both an alcohol and an alkyne functional

group. This bifunctionality makes it a versatile building block for the synthesis of more complex

molecules.

CAS Number: 284673-59-2[1]

Molecular Formula: C₇H₁₂O

Molecular Weight: 112.17 g/mol [1]

Structure:

Synonyms:

6-Heptyn-3-ol
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Physicochemical Properties
While specific, experimentally determined physicochemical data for hept-6-yn-3-ol is not

readily available in public literature, its properties can be inferred from its structure and

comparison to similar molecules. It is expected to be a liquid at room temperature and have

some solubility in organic solvents.

Safety and Handling
A specific Safety Data Sheet (SDS) for hept-6-yn-3-ol is not widely available. Therefore, the

following safety information is based on data from structurally related compounds, such as

other flammable alcohols and heptane derivatives. It is imperative to treat hept-6-yn-3-ol with

the caution required for a flammable organic alcohol that may cause irritation.

Hazard Identification
Based on analogous compounds, hept-6-yn-3-ol is anticipated to present the following

hazards:

Flammability: As a low-molecular-weight alcohol, it is expected to be a flammable liquid.

Vapors may form flammable mixtures with air and can travel to an ignition source and flash

back.[2][3][4]

Skin and Eye Irritation: Direct contact may cause skin irritation, and it is likely to be an eye

irritant.[2] Prolonged or repeated skin contact may lead to defatting and dermatitis.

Inhalation: Inhalation of high concentrations of vapor may cause respiratory tract irritation

and could have narcotic effects, leading to drowsiness or dizziness.

Ingestion: Ingestion may be harmful. Aspiration of the material into the lungs can cause

chemical pneumonitis.[4]

GHS Classification (Anticipated)
A definitive GHS classification is not available. However, based on similar compounds, a

plausible classification would include:

Flammable Liquids

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b2552821?utm_src=pdf-body
https://www.benchchem.com/product/b2552821?utm_src=pdf-body
https://www.benchchem.com/product/b2552821?utm_src=pdf-body
https://www.benchchem.com/product/b2552821?utm_src=pdf-body
https://employees.delta.edu/facilities/_safety-data-sheets/heptane-fisher.pdf
https://www.fishersci.ca/store/msds?partNumber=AC120380010&productDescription=3-heptanone-98-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC610361000&productDescription=N-HEPTANE+ANHYD&vendorId=VN00033901&countryCode=US&language=en
https://employees.delta.edu/facilities/_safety-data-sheets/heptane-fisher.pdf
https://www.fishersci.com/store/msds?partNumber=AC610361000&productDescription=N-HEPTANE+ANHYD&vendorId=VN00033901&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2552821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Irritation

Eye Irritation

Specific Target Organ Toxicity – Single Exposure (Central nervous system)

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling hept-6-yn-3-ol:

PPE Type Specification Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields, or

chemical splash goggles.

To protect against splashes

and potential eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).
To prevent skin contact.

Body Protection A flame-retardant lab coat.
To protect skin from splashes

and in case of fire.

Respiratory Protection

Not typically required when

handled in a certified chemical

fume hood. For spill cleanup or

in poorly ventilated areas, a

NIOSH-approved respirator

with organic vapor cartridges is

recommended.

To prevent inhalation of

potentially irritating or narcotic

vapors.[5]

Handling and Storage
Handling: Use hept-6-yn-3-ol in a well-ventilated area, preferably within a chemical fume

hood.[2] Keep away from heat, sparks, and open flames.[2][3][4] Use non-sparking tools and

explosion-proof equipment.[2][3] Ground and bond containers when transferring material.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[3][4]
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Experimental Protocols
General Workflow for Handling Hept-6-yn-3-ol
The following diagram illustrates a standard workflow for handling hept-6-yn-3-ol in a research

setting, emphasizing safety at each step.
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Caption: A typical experimental workflow for handling hept-6-yn-3-ol.
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First-Aid Measures
In the event of exposure to hept-6-yn-3-ol, the following first-aid measures, based on similar

chemical profiles, should be taken:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen

and seek immediate medical attention.[5]

Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water

for at least 15 minutes. Seek medical attention if irritation develops.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]

Spill Response
The response to a spill will depend on its size and location.
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Spill Response Decision Tree

Spill Occurs

Assess Spill Size
(>1L or outside hood?)

Small Spill Procedure

No

Large Spill Procedure

Yes

Contain Spill with Absorbent Material
Evacuate Area

Alert Others

Call Emergency ResponseClean Up with Spark-Proof Tools

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: A decision workflow for responding to a chemical spill.

Conclusion
Hept-6-yn-3-ol is a useful bifunctional molecule for organic synthesis. While a specific SDS is

not readily available, by treating it with the precautions appropriate for a flammable organic

alcohol, it can be handled safely in a laboratory setting. Adherence to proper PPE, handling,
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and storage protocols is essential for minimizing risk. This guide provides a foundation for the

safe and effective use of hept-6-yn-3-ol in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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